
Application Notes and Protocols for Pigment
Blue 14 in Specialized Coatings

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Pigment Blue 14

Cat. No.: B1170668 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization and evaluation of

Pigment Blue 14 (PB 14) in the formulation of specialized coatings. The following sections

detail the pigment's properties, suggest starting points for formulation, and outline experimental

protocols for performance testing based on industry standards.

Introduction to Pigment Blue 14
Pigment Blue 14, with CAS number 1325-88-8, is a triarylmethane-class organic pigment.[1][2]

It is characterized by its brilliant reddish-blue shade.[3] While its primary applications are in

water-based and offset inks, it is also suggested for use in various coating systems.[4] Its

performance in specialized coatings, such as those for industrial, automotive, or protective

applications, requires careful evaluation of its physical and chemical properties.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Pigment Blue 14, compiled from

various supplier technical datasheets, is presented in Table 1. These values should be

considered as typical and may vary between different grades and manufacturers.

Table 1: Physical and Chemical Properties of Pigment Blue 14
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Property Value Source(s)

Chemical Name C.I. Pigment Blue 14 [3]

CAS Number 1325-88-8 [1][5]

Chemical Class Triarylmethane [1]

Color Index 42600:1 [3]

Appearance Blue Powder [5]

Density (g/cm³) 1.60 - 1.7 [5]

Oil Absorption ( g/100g ) 40 - 50 [5]

Heat Resistance 140 °C [5]

Light Fastness (1-8 Scale) 3 - 4 [5]

Water Resistance (1-5 Scale) 5 [6]

Acid Resistance (1-5 Scale) 3 [5][6]

Alkali Resistance (1-5 Scale) 4 - 5 [5][6]

Note: Lightfastness, water resistance, acid resistance, and alkali resistance are often rated on

a scale of 1 to 5 or 1 to 8, where a higher number indicates better performance. The specific

scale can vary by supplier.

Formulation and Dispersion
The successful incorporation of Pigment Blue 14 into a coating formulation is highly

dependent on achieving a stable and uniform dispersion. The dispersion process can be

broken down into three key stages: wetting, grinding (deagglomeration), and stabilization.

A generic workflow for the dispersion of Pigment Blue 14 in a liquid coating system is

illustrated below.
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Pigment Dispersion Workflow

Components & Parameters

1. Premixing

2. Grinding/Dispersion

3. Let-down

4. Quality Control

Vehicle (Resin + Solvent/Water) Dispersing Agent Pigment Blue 14 Grinding Media (e.g., beads) Additional Resin, Solvents, Additives Viscosity, Fineness of Grind, Color

Click to download full resolution via product page

Caption: A generalized workflow for the dispersion of Pigment Blue 14 in a coating

formulation.

Starting Point Formulation for a Water-Based Acrylic
Coating
While a specific, universally applicable formulation is not feasible due to the proprietary nature

of many coating formulations and the dependency on the specific application, a general starting

point for a water-based acrylic coating is provided in Table 2. The percentages should be

adjusted based on the desired properties of the final coating.

Table 2: Example Starting Point Formulation for a Water-Based Acrylic Coating
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Component Function Weight (%)

Water Solvent 30 - 40

Dispersing Agent
Pigment Wetting &

Stabilization
1 - 2

Defoamer Prevents Foam Formation 0.1 - 0.5

Pigment Blue 14 Colorant 5 - 15

Acrylic Emulsion Resin Binder 35 - 45

Coalescing Agent Film Formation 1 - 3

Rheology Modifier Thickening and Flow Control 0.5 - 1.5

Biocide Prevents Microbial Growth 0.1 - 0.3

Water/Co-solvent Viscosity Adjustment To 100%

Experimental Protocols
To evaluate the performance of Pigment Blue 14 in a specialized coating, a series of

standardized tests should be conducted. The following protocols are based on ASTM

standards.

Protocol for Lightfastness Evaluation (based on ASTM
D4303)
This protocol outlines the procedure for determining the lightfastness of a coating containing

Pigment Blue 14.
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Lightfastness Testing Workflow (ASTM D4303)

Key Steps & Equipment

1. Prepare Coated Panels

2. Initial Color Measurement

3. Masking

4. Accelerated Weathering

5. Final Color Measurement

6. Calculate Color Change (ΔE*)

Apply uniform coating film on substrate Spectrophotometer (Lab* values) Cover half of each panel with opaque material Xenon arc or fluorescent light chamber Measure Lab* of exposed and unexposed areas Compare initial and final color readings

Click to download full resolution via product page

Caption: Workflow for evaluating the lightfastness of a coating containing Pigment Blue 14.

Methodology:
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Panel Preparation: Prepare multiple identical coated panels on a suitable substrate (e.g.,

steel or aluminum).

Initial Measurement: Measure the initial color of each panel using a spectrophotometer to

obtain CIE Lab* values.

Masking: Cover half of each panel with an opaque material that will not react with the

coating.

Exposure: Place the panels in an accelerated weathering chamber (e.g., Xenon arc or QUV)

and expose them to a specified cycle of light and moisture for a predetermined duration.

Final Measurement: After the exposure period, remove the panels and the masking. Allow

them to equilibrate to standard conditions and then measure the Lab* values of both the

exposed and unexposed areas.

Evaluation: Calculate the color change (ΔE*) between the initial and final readings of the

exposed area. Compare this to the unexposed area to assess the degree of fading or color

shift.

Protocol for Chemical Resistance Evaluation (based on
ASTM D1308)
This protocol describes a spot test method to evaluate the resistance of the coating to various

chemicals.
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Chemical Resistance Spot Test Workflow (ASTM D1308)

Procedure & Assessment Criteria

1. Prepare Coated Panels

2. Apply Test Chemicals

3. Cover and Dwell

4. Clean and Dry

5. Visual and Physical Evaluation

Uniformly coated and cured panels Pipette specific volume of chemical onto surface Cover with watch glass for a specified time Remove chemical with solvent/water Assess for discoloration, blistering, softening, loss of adhesion

Click to download full resolution via product page

Caption: Workflow for conducting a chemical resistance spot test on a coating.

Methodology:

Panel Preparation: Use fully cured coated panels.

Chemical Application: Place a few drops of the test chemical (e.g., acid, alkali, solvent) onto

the surface of the coating.
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Dwell Time: Cover the spot with a watch glass to prevent evaporation and leave it for a

specified period (e.g., 1 hour, 24 hours).

Cleaning: After the dwell time, remove the watch glass and clean the surface with a suitable

solvent or water to remove any remaining test chemical.

Evaluation: Visually inspect the tested area for any changes, such as discoloration,

blistering, softening, or loss of adhesion. A rating scale can be used to quantify the

resistance.

Summary of Performance Data
The expected performance of a coating containing Pigment Blue 14 will be highly dependent

on the entire formulation, including the resin system, additives, and curing conditions. The data

in Table 3 provides a general expectation of the fastness properties of the pigment itself, which

will influence the final coating's performance.

Table 3: Summary of Pigment Blue 14 Performance Ratings
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Performance Metric Rating Interpretation

Light Fastness 3-4 (on a 1-8 scale)

Moderate lightfastness. May

not be suitable for applications

requiring high durability to

prolonged direct sunlight.

Heat Stability 140 °C

Suitable for baking enamels

and powder coatings cured at

or below this temperature.

Water Resistance 5 (on a 1-5 scale) Excellent resistance to water.

Acid Resistance 3 (on a 1-5 scale) Moderate resistance to acids.

Alkali Resistance 4-5 (on a 1-5 scale)
Good to excellent resistance to

alkalis.

Solvent Resistance Varies by solvent

Generally moderate resistance

to common organic solvents.

Testing in the specific solvent

environment is crucial.

Conclusion
Pigment Blue 14 can be a viable option for imparting a reddish-blue color to a variety of

specialized coatings. Its good water and alkali resistance are advantageous in certain

applications. However, its moderate lightfastness and heat stability should be carefully

considered for the intended end-use. The provided protocols offer a framework for

systematically evaluating the performance of Pigment Blue 14 in specific coating formulations,

enabling researchers and formulators to make informed decisions for their applications. It is

always recommended to obtain a sample of the pigment and conduct thorough testing within

the intended coating system to verify its suitability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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